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Audience: Researchers, scientists, and drug development professionals.

Introduction: Oligomycin is a macrolide antibiotic produced by Streptomyces species that

serves as a powerful tool in metabolic research.[1] It is a potent and specific inhibitor of the F-

type ATP synthase (Complex V) located in the inner mitochondrial membrane.[2][3] By blocking

this enzyme, oligomycin effectively shuts down ATP production via oxidative phosphorylation

(OXPHOS).[4][5] This forces cells to upregulate glycolysis to meet their energy demands,

providing a method to measure a cell's maximum glycolytic capacity. These application notes

provide a comprehensive guide to using oligomycin for studying glycolysis, complete with

detailed protocols, data interpretation, and visualizations.

Mechanism of Action
Oligomycin inhibits ATP synthase by binding to the F₀ portion of the complex, which functions

as a proton channel.[1][4] This binding physically obstructs the flow of protons back into the

mitochondrial matrix, a process essential for driving the synthesis of ATP from ADP and

inorganic phosphate.[2][6] The immediate consequences of this inhibition are:

A halt in mitochondrial ATP synthesis.[3]

A buildup of the proton gradient across the inner mitochondrial membrane, which in turn

inhibits the electron transport chain (ETC).[4]
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A compensatory increase in the rate of glycolysis to generate ATP, known as the Pasteur

effect.[7]

An increase in the production and extrusion of lactate, leading to the acidification of the

extracellular medium.[5][8]

This metabolic shift is the principle behind using oligomycin to probe the glycolytic pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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